5-Chloro-2-((1-(naphthalen-1-ylsulfonyl)pyrrolidin-3-yl)oxy)pyrimidine

• IUPAC Name: 5-chloro-2-(1-naphthalen-1-ylsulfonylpyrrolidin-3-yl)oxypyrimidine
• InChI: InChI=1S/C18H16ClN3O3S/c19-14-10-20-18(21-11-14)25-15-8-9-22(12-15)26(23,24)17-7-3-5-13-4-1-2-6-16(13)17/h1-7,10-11,15H,8-9,12H2
• InChI Key: CEDRRCSFCNEWOO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=NC=C(C=N2)Cl)S(=O)(=O)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C18H16ClN3O3S
• Molecular Weight: 389.9 g/mol

Description

“5-Chloro-2-((1-(naphthalen-1-ylsulfonyl)pyrrolidin-3-yl)oxy)pyrimidine” is a chemical compound. Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Scientific Research Applications

Biomimetic Electron Transfer

A study by Lukas et al. (2002) explored a green chromophore similar in complexity to the compound , focusing on its application in biomimetic electron donor−acceptor systems. This research indicates the potential for such compounds in mimicking natural processes like photosynthesis, which could be pivotal in developing new materials for solar energy conversion and other technologies that require efficient electron transfer mechanisms (Lukas, Zhao, Miller, & Wasielewski, 2002).

Organocatalysis

Research by Syu, Kao, and Lin (2010) on a structurally related organocatalyst highlights the potential of these compounds in catalyzing asymmetric reactions. This study points to the broader applicability of naphthalen-ylsulfonyl and pyrrolidinyl derivatives in synthetic organic chemistry, especially in creating chiral centers for pharmaceuticals and fine chemicals (Syu, Kao, & Lin, 2010).

Anticancer Research

The discovery of new pyridine, pyrazolopyridine, and furopyridine derivatives, as discussed by Abdel-Rahman et al. (2021), showcases the therapeutic potential of compounds with naphthyl and pyrimidine moieties. These compounds were found to inhibit CDK2 enzyme activity and exhibit significant cytotoxic effects against various cancer cell lines. Such findings underscore the potential of 5-Chloro-2-((1-(naphthalen-1-ylsulfonyl)pyrrolidin-3-yl)oxy)pyrimidine analogs in anticancer drug development (Abdel-Rahman et al., 2021).

Antimicrobial Agents

Eissa's study on pyrimidine derivatives (2008) provides insights into the antimicrobial potential of compounds containing naphthyl and pyrimidine units. The synthesized compounds showed a range of activities against bacteria and fungi, suggesting that similar compounds could be explored for new antimicrobial agents, contributing to the fight against resistant strains of microorganisms (Eissa, 2008).

Molecular Docking and Drug Design

Research into cobalt(ii)-sulfonamide complexes by Wu et al. (2019) highlights the importance of subtle coordination geometry variation in magnetic studies and potentially in drug design. This work, while not directly related to the compound of interest, emphasizes the relevance of detailed molecular structure in designing compounds with specific biological activities, such as enzyme inhibition (Wu et al., 2019).